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Compound of Interest

N-(Benzyloxy)-2-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B1278174

Essential Safety and Handling Guide for N-
(Benzyloxy)-2-nitrobenzenesulfonamide

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for N-(Benzyloxy)-2-nitrobenzenesulfonamide (CAS: 77925-80-5),
including personal protective equipment (PPE), operational plans for handling, and disposal
procedures.[1]

Chemical and Physical Properties

Property Value

IUPAC Name N-(benzyloxy)-2-nitrobenzenesulfonamide
Molecular Formula C13H12N205S

Molecular Weight 308.31 g/mol

Purity 95%

Source: Advanced ChemBlocks[1]
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Personal Protective Equipment (PPE)

Given the presence of a nitro group and its classification as a potential irritant, a
comprehensive approach to personal protection is mandatory. Many nitro compounds are toxic
and can be absorbed through the skin.[2] The following PPE is required when handling N-
(Benzyloxy)-2-nitrobenzenesulfonamide:

PPE Category Item Specification

Nitrile, vinyl, or latex gloves are
suitable. Always check for
perforations before use and
Hand Protection Chemically Resistant Gloves change gloves frequently. For
compounds with higher risk,
neoprene, butyl, or viton

gloves are recommended.[2][3]

Chemical splash goggles are
) ) required to protect against
Eye Protection Safety Goggles/Face Shield )
splashes. A face shield offers a

fuller range of protection.[3]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and fully
buttoned.[2][3]

All handling of the solid
compound and any reactions
) ) should be conducted in a
Respiratory Protection Fume Hood - ]
certified chemical fume hood to

minimize inhalation exposure.

[2](3]

Operational Plan: Step-by-Step Handling

A systematic approach to handling N-(Benzyloxy)-2-nitrobenzenesulfonamide is crucial to
minimize exposure and prevent accidents.

1. Preparation and Area Inspection:
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Ensure a certified chemical fume hood is in proper working order.[3]
Verify that an emergency eyewash station and safety shower are accessible.[3]
Clear the workspace of any unnecessary equipment or chemicals.[3]

Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing
paper).[3]

. Handling the Compound:
Wear all required PPE before handling the chemical container.

Perform all manipulations, including weighing and transferring, within the chemical fume
hood.[2]

Avoid the formation of dust and aerosols.[4]
Use non-sparking tools.[4]
Wash hands thoroughly after handling, even if gloves were worn.[5]
. Storage:
Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5]
Keep away from sources of ignition.[5]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[6]

Disposal Plan

Proper disposal is critical to ensure environmental safety and regulatory compliance.

e \Waste Collection:

o Collect waste material in a suitable, closed, and properly labeled disposal container.[4][5]
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o Do not mix with other waste streams unless compatibility is confirmed.

e Disposal Method:

o Dispose of the chemical waste through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

o Do not allow the product to enter drains, waterways, or soil.[5]
o Consult local, state, and federal regulations for specific disposal requirements.[5]
o Contaminated Packaging:

o Containers should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning.[4]

o Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill according to local regulations.[4]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of N-(Benzyloxy)-2-
nitrobenzenesulfonamide, from initial preparation to final disposal.
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Caption: Workflow for safe handling of N-(Benzyloxy)-2-nitrobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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